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Compound of Interest

Compound Name: 5-Benzylhydantoin

Cat. No.: B043465 Get Quote

Essential Safety and Handling Guide for 5-
Benzylhydantoin
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of 5-
Benzylhydantoin (CAS No: 3530-82-3), a compound utilized in organic synthesis.[1]

Adherence to these guidelines is crucial for ensuring personal safety and minimizing

environmental impact.

Hazard Identification and Quantitative Data
5-Benzylhydantoin is classified with the following hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

The signal word for this compound is "Warning".[2]
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Property Value Reference

CAS Number 3530-82-3 [1]

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.20 g/mol [1]

Appearance Crystalline Solid

Melting Point 188-189°C

GHS Pictogram GHS07 (Exclamation Mark) [2]

Hazard Statements H315, H319, H335 [2]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[2]

Occupational Exposure Limits (OELs)

Specific Occupational Exposure Limits (OELs) for 5-Benzylhydantoin have not been

established by major regulatory bodies. In the absence of a specific OEL, it is recommended to

handle 5-Benzylhydantoin in a well-ventilated area, preferably within a laboratory fume hood,

to minimize inhalation exposure.[3] For compounds with irritant properties, it is prudent to keep

exposure as low as reasonably practicable. Consultation with an industrial hygienist is advised

for establishing in-house exposure control limits.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 5-Benzylhydantoin. The following

table summarizes the recommended PPE.

Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation
Specifications and
Considerations

Hands Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended. Ensure gloves

are inspected before use. For

incidental contact, a glove with

a thickness of 5 mil or greater

is advised.[4] Breakthrough

times can vary based on the

specific glove manufacturer

and thickness, so it is crucial to

consult the manufacturer's

chemical resistance data.[5][6]

Change gloves immediately if

they become contaminated.

Eyes/Face

Safety glasses with side

shields or Goggles, Face

shield

Safety glasses with side

shields are the minimum

requirement.[3] When there is

a risk of splashing, chemical

safety goggles should be worn.

A face shield should be used in

conjunction with goggles for

maximum protection,

especially when handling

larger quantities or during

procedures with a higher risk

of splashing.

Body Laboratory coat

A standard laboratory coat

should be worn to protect

street clothing from

contamination. Ensure the lab

coat is buttoned.

Respiratory Use in a well-ventilated area

(fume hood)

Work should be conducted in a

certified laboratory fume hood

to control exposure to airborne
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dust or vapors. If a fume hood

is not available, a NIOSH-

approved respirator with an

appropriate particulate filter

may be necessary.

Glove Selection and Breakthrough Time Considerations

The selection of the appropriate glove material is critical. Breakthrough time is the time it takes

for a chemical to permeate through the glove material.[2] Since specific breakthrough time data

for 5-Benzylhydantoin is not readily available, a conservative approach should be taken.

Nitrile and neoprene are generally resistant to a range of chemicals. However, their

performance can be affected by factors such as chemical concentration, temperature, and the

duration of exposure.[5] It is recommended to use gloves with a longer breakthrough time for

the class of chemicals being handled and to change gloves frequently, especially after direct

contact.

Glove Material General Resistance
Estimated Breakthrough
Time for Aromatic
Compounds

Nitrile
Good resistance to many

organic solvents.

Breakthrough times can vary

significantly. For some

aromatic compounds, it can be

over 480 minutes for thicker

gloves, but for others, it may

be much shorter. Always check

manufacturer data.

Neoprene

Good resistance to acids,

bases, and some organic

solvents.

Generally provides good

protection against aromatic

hydrocarbons.

This table provides general guidance. Always refer to the specific glove manufacturer's

chemical resistance data.
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Operational and Disposal Plans
A step-by-step operational plan ensures the safe handling of 5-Benzylhydantoin from receipt

to disposal.

Handling and Experimental Workflow

Preparation Handling

Reaction

Cleanup & Disposal

Don Appropriate PPE

Work in a Fume Hood

Weigh Solid Compound

Dissolve in Appropriate Solvent

Perform Synthesis/Reaction

Decontaminate Glassware & Surfaces

Segregate & Dispose of Waste

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of 5-Benzylhydantoin.
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Experimental Protocol: Synthesis of 5-substituted-Hydantoins (General Procedure)

The following is a general procedure for the synthesis of hydantoin derivatives, adapted from a

known synthesis of 5-methyl-5-benzylhydantoin.[7] This protocol should be performed by

trained personnel in a laboratory setting.

Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,

dissolve the starting ketone (e.g., phenylacetone for 5-methyl-5-benzylhydantoin) in a

mixture of ethanol and water.

Reagent Addition: Add sodium cyanide and ammonium carbonate to the solution. Caution:

Sodium cyanide is highly toxic. Handle with extreme care in a fume hood and have a cyanide

antidote kit readily available.

Reaction: Heat the reaction mixture at a controlled temperature (e.g., 60°C) and stir for a

specified period (e.g., 24 hours).[7]

Workup: After the reaction is complete, cool the mixture to room temperature. In a well-

ventilated fume hood, carefully acidify the reaction mixture with concentrated hydrochloric

acid to the desired pH.[7]

Isolation: The product will precipitate out of the solution. Collect the solid product by vacuum

filtration.

Purification: Recrystallize the crude product from a suitable solvent (e.g., 50% ethanol) to

obtain the purified 5-substituted-hydantoin.[7]

Disposal Plan

Proper disposal of 5-Benzylhydantoin and associated waste is critical to prevent

environmental contamination and ensure compliance with regulations.

Step-by-Step Disposal Procedure

Waste Segregation:
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Solid Waste: Collect unreacted 5-Benzylhydantoin, contaminated personal protective

equipment (gloves, etc.), and any contaminated disposable labware (e.g., weigh boats,

filter paper) in a designated, clearly labeled hazardous waste container. The container

should be made of a compatible material (e.g., high-density polyethylene).

Liquid Waste: Collect any solvent waste containing dissolved 5-Benzylhydantoin in a

separate, labeled hazardous waste container for non-halogenated organic solvents. Do

not mix with other waste streams unless compatibility has been confirmed.

Sharps Waste: Any contaminated sharps (needles, broken glass) must be disposed of in a

designated sharps container.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("5-Benzylhydantoin"), and the associated hazards (Irritant).

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

secure and away from incompatible materials. Keep containers closed except when adding

waste.

Final Disposal: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor. Follow all local, state, and federal regulations for hazardous waste

disposal. Do not dispose of 5-Benzylhydantoin down the drain or in the regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.mdpi.com/1422-8599/2025/1/M1956
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Benzyl_PEG5_Ots.pdf
https://www.benchchem.com/product/b043465#personal-protective-equipment-for-handling-5-benzylhydantoin
https://www.benchchem.com/product/b043465#personal-protective-equipment-for-handling-5-benzylhydantoin
https://www.benchchem.com/product/b043465#personal-protective-equipment-for-handling-5-benzylhydantoin
https://www.benchchem.com/product/b043465#personal-protective-equipment-for-handling-5-benzylhydantoin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

